Cas no 2229253-65-8 (3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol)

• Product Name: 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol
• CAS No: 2229253-65-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6436894
• PubChem ID: 165637438
• Update Time: 2025-10-28

3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol
• 2229253-65-8
• EN300-1982941
• 3-[(3-chloro-2-methoxyphenyl)methyl]azetidin-3-ol

• Inchi： 1S/C11H14ClNO2/c1-15-10-8(3-2-4-9(10)12)5-11(14)6-13-7-11/h2-4,13-14H,5-7H2,1H3
• InChI Key： KXRXTFCCCFMDPW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CC1(CNC1)O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol

Professional Introduction to 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol (CAS No: 2229253-65-8)

3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2229253-65-8, belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a 3-chloro-2-methoxyphenyl moiety linked to an azetidine ring, which is further substituted with a hydroxyl group at the 3-position. This specific arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of more complex pharmacophores. The presence of both chloro and methoxy substituents on the aromatic ring introduces a high degree of reactivity, allowing for various chemical modifications that can be tailored to target specific biological pathways. In recent years, there has been a growing interest in developing novel azetidine-based compounds due to their ability to interact with biological targets in unique ways. This has led to extensive research into understanding their mechanisms of action and exploring their therapeutic potential.

One of the most compelling aspects of 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol is its structural similarity to known bioactive molecules. This similarity suggests that it may possess similar pharmacological properties, making it a valuable scaffold for drug design. For instance, azetidine derivatives have been studied for their antimicrobial, anti-inflammatory, and even anticancer properties. The hydroxyl group at the 3-position of the azetidine ring can be particularly important for interactions with biological targets, as it provides a site for hydrogen bonding and other non-covalent interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of this compound towards various biological targets. These studies have shown that 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol may have potential as an inhibitor or modulator of enzymes and receptors involved in critical disease pathways. For example, preliminary computational studies suggest that it could interact with enzymes such as kinases or proteases, which are often implicated in cancer and inflammatory diseases. Further experimental validation is needed to confirm these predictions and explore the full therapeutic spectrum of this compound.

The synthesis of 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the 3-chloro-2-methoxyphenyl moiety through functional group transformations on a suitable aromatic precursor. This intermediate is then coupled to an azetidine ring through nucleophilic substitution or other coupling reactions. The final step involves introducing the hydroxyl group at the 3-position, which can be achieved through oxidation or reduction reactions depending on the synthetic route.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for drug development. Researchers are particularly interested in its ability to modulate signaling pathways that are dysregulated in various diseases. For instance, studies have indicated that azetidine derivatives can interfere with the activity of certain kinases, which are enzymes that play a crucial role in cell signaling and proliferation. By inhibiting these kinases, such compounds may help to prevent or treat conditions such as cancer and chronic inflammation.

The chemical properties of 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol also make it an interesting candidate for further exploration in materials science and industrial applications. Its unique structure and reactivity could be leveraged to develop novel polymers or specialty chemicals with tailored properties. Additionally, its stability under various conditions makes it suitable for use in formulations that require long-term storage or transport.

As research continues to uncover new biological activities and synthetic methodologies, the potential applications of 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol are likely to expand. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide. The continued development of innovative synthetic strategies will also be crucial in making this compound more accessible for further study and commercialization.

In conclusion, 3-(3-chloro-2-methoxyphenyl)methylazetidin-3-ol (CAS No: 2229253-65-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and biological activities make it a compelling candidate for further research and development. As our understanding of its properties grows, so too will its potential to contribute to the discovery and treatment of human diseases.